Cas no 1804804-37-2 (Ethyl 3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1804804-37-2
• MF: C₁₁H₈F₆INO₃
• MW: 443.081016540527
• CID: 4839430
• Update Time: 2025-06-14

Ethyl 3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H8F6INO3/c1-2-21-8(20)4-6-9(18)5(10(12,13)14)3-7(19-6)22-11(15,16)17/h3H,2,4H2,1H3
• InChI Key： JAPOGOCELCZBEG-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C=C(N=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 4.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate

Comprehensive Overview of Ethyl 3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804804-37-2)

The compound Ethyl 3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804804-37-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of trifluoromethoxy and trifluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing attention toward Ethyl 3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate is its relevance in drug discovery. The iodo substitution at the 3-position of the pyridine ring offers a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki or Sonogashira couplings. This flexibility is crucial for medicinal chemists aiming to create targeted small-molecule inhibitors for diseases like cancer and inflammatory disorders. Additionally, the trifluoromethyl group enhances the compound's metabolic stability, a property highly sought after in modern pharmaceutical development.

In the agrochemical sector, Ethyl 3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate is explored for its potential as a pesticide intermediate. The trifluoromethoxy moiety is known to improve the lipophilicity and bioavailability of agrochemicals, making them more effective against resistant pests. With the global push toward sustainable agriculture, this compound aligns with the demand for high-efficiency, low-toxicity solutions. Its structural motifs are also being investigated for their role in herbicide resistance management, a hot topic in farming communities.

The synthesis of Ethyl 3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate typically involves multi-step organic reactions, including halogenation and esterification. Advanced techniques like microwave-assisted synthesis and flow chemistry are being employed to optimize its production, addressing the need for green chemistry practices. These methods not only improve yield but also reduce waste, catering to the environmental, social, and governance (ESG) goals of many research institutions and corporations.

From a commercial perspective, the demand for CAS No. 1804804-37-2 is driven by its niche applications in high-value chemical markets. Suppliers and manufacturers are focusing on custom synthesis services to meet the specific needs of clients in academia and industry. The compound's patent landscape is another area of interest, as its derivatives may hold intellectual property potential for blockbuster drugs or next-generation agrochemicals.

In conclusion, Ethyl 3-iodo-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetate represents a compelling case study in the intersection of chemical innovation and real-world applications. Its versatility in drug design and agrochemical development, coupled with advancements in synthetic methodologies, positions it as a compound of significant scientific and commercial value. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in human health and food security.